BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-Butyloctanoic
Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butyloctanoic acid

Cat. No.: B1328923
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Abstract: This technical guide provides a comprehensive overview of 2-butyloctanoic acid, a
branched-chain fatty acid. While information on its natural occurrence is not available in current
scientific literature, this document consolidates available data on its chemical and physical
properties, safety and handling protocols, and known industrial applications. This guide serves
as a foundational resource for professionals requiring detailed information on this compound
for research, development, or safety assessment purposes.

Introduction

2-Butyloctanoic acid, with the CAS number 27610-92-0, is a C12 branched-chain fatty acid.
[1][2][3][4][5] Unlike straight-chain fatty acids, which are abundant in nature, the specific natural
sourcing of 2-butyloctanoic acid is not documented. However, the broader class of branched-
chain fatty acids (BCFAS) is known to occur in various natural sources, including ruminant milk
and meat, certain fish, and fermented foods.[6][7][8] BCFAs are often synthesized by
microorganisms.[7][9] This guide focuses on the known characteristics of 2-butyloctanoic acid
itself.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-butyloctanoic acid is presented
in Table 1. This data has been compiled from various chemical suppliers and databases.
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Table 1: Chemical and Physical Properties of 2-Butyloctanoic Acid

Property Value Source(s)
IUPAC Name 2-butyloctanoic acid [4]
Synonyms O(—But?/lcaprylic acid, Isocarb )

12 acid
CAS Number 27610-92-0 [11[2][3][41[5]
Molecular Formula C12H2402 [1112][31[4]
Molecular Weight 200.32 g/mol [1112]14]
Appearance Colorless liquid/oil [31[5]
Density 0.887 g/mL at 25 °C [1][5]
Boiling Point 230 °C [5]
Flash Point 113 °C (closed cup) [1]

Water Solubility

2.2mg/Lat 20 °C

[5]

pKa

4.82 £ 0.40 (Predicted)

[3][5]

Natural Occurrence and Biosynthesis

Extensive searches of scientific literature and chemical databases did not yield any specific

information on the natural occurrence or biosynthetic pathway of 2-butyloctanoic acid in any

plant, animal, or microorganism. While branched-chain fatty acids are found in nature, often as

products of bacterial metabolism, the specific presence of 2-butyloctanoic acid has not been

reported.

To provide a conceptual framework, a general classification of fatty acids is illustrated below.
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Caption: General classification of fatty acids.

Experimental Protocols: Safety and Handling

Due to the absence of literature on its extraction from natural sources, this section details the
necessary safety protocols for handling 2-butyloctanoic acid in a laboratory setting, based on
its known hazard profile.

4.1 Hazard Identification

2-Butyloctanoic acid is classified with the following hazards:
e Causes skin irritation (H315).[3][4]

o Causes serious eye irritation (H319).[3][4]

e May cause respiratory irritation (H335).[3][4]

4.2 Recommended Handling Procedures
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The following workflow should be followed when handling 2-butyloctanoic acid to minimize
exposure and ensure safety.
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Caption: Safe handling workflow for 2-butyloctanoic acid.

4.3 Personal Protective Equipment (PPE)

+ Eye Protection: Chemical safety goggles or a face shield.

+ Hand Protection: Compatible chemical-resistant gloves.

« Skin and Body Protection: A lab coat and, if necessary, an apron or full-body suit.
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o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate, a suitable respirator should be used.

Known Applications

The primary documented applications of 2-butyloctanoic acid are in the industrial sector.

o Cosmetics and Personal Care: It is used as a surfactant, cleansing agent, and emulsifying
agent in cosmetic formulations.[4]

o Detergents: It is used as a monomer in the preparation of detergent compositions, where it
can act as an additive to enhance viscosity and foam stability.[1]

Conclusion

2-Butyloctanoic acid is a branched-chain fatty acid with established chemical properties and
industrial uses. A significant gap in the scientific literature exists regarding its natural
occurrence and biosynthesis. Future research could explore microbial sources, particularly
bacteria known to produce other branched-chain fatty acids, as potential producers of 2-
butyloctanoic acid. For professionals working with this compound, adherence to strict safety
protocols is essential due to its irritant properties. This guide provides a current and
comprehensive summary of the available technical data for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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